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Compound of Interest

Compound Name: dXTP

Cat. No.: B1196967

Core Structural Distinction: The 2'-Hydroxyl
Group

The fundamental difference between dNTPs and NTPs lies in the pentose sugar component of
their structure.[1] NTPs, the building blocks of RNA, contain a ribose sugar, which has a
hydroxyl (-OH) group at the 2' carbon position.[2] In contrast, dNTPs, the building blocks of
DNA, contain a deoxyribose sugar, where this 2'-hydroxyl group is absent and replaced by a
hydrogen atom.[1][2]

This seemingly minor structural variance has profound implications for the stability, structure,
and function of the resulting nucleic acid polymers. The presence of the 2'-hydroxyl group
makes RNA more susceptible to hydrolysis and chemically reactive compared to the more
stable DNA.

The nitrogenous bases also differ slightly: NTPs consist of Adenosine Triphosphate (ATP),
Guanosine Triphosphate (GTP), Cytidine Triphosphate (CTP), and Uridine Triphosphate (UTP).
[3] dNTPs include deoxyadenosine Triphosphate (dATP), deoxyguanosine Triphosphate
(dGTP), deoxycytidine Triphosphate (dCTP), and deoxythymidine Triphosphate (dTTP).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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